Cas no 2228941-39-5 (5-(3-bromopropyl)-1,3-dimethoxy-2-methylbenzene)

• Product Name: 5-(3-bromopropyl)-1,3-dimethoxy-2-methylbenzene
• CAS No: 2228941-39-5
• MF: C₁₂H₁₇BrO₂
• MW: 273.166183233261
• CID: 6583619
• PubChem ID: 165966923
• Update Time: 2025-05-24

5-(3-bromopropyl)-1,3-dimethoxy-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromopropyl)-1,3-dimethoxy-2-methylbenzene
• EN300-1935198
• 2228941-39-5

• Inchi： 1S/C12H17BrO2/c1-9-11(14-2)7-10(5-4-6-13)8-12(9)15-3/h7-8H,4-6H2,1-3H3
• InChI Key： DEBTWVXDWJBLNA-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C(C)=C(C=1)OC)OC

Computed Properties

• Exact Mass: 272.04119g/mol
• Monoisotopic Mass: 272.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5Ų

Additional information on 5-(3-bromopropyl)-1,3-dimethoxy-2-methylbenzene

5-(3-Bromopropyl)-1,3-Dimethoxy-2-Methylbenzene: A Comprehensive Overview

5-(3-Bromopropyl)-1,3-dimethoxy-2-methylbenzene is a versatile aromatic compound with a unique structure that makes it highly valuable in various chemical and pharmaceutical applications. This compound, identified by the CAS No. 2228941-39-5, belongs to the class of substituted benzene derivatives. Its structure features a bromine atom attached to a propyl group, along with two methoxy groups and a methyl group strategically positioned on the benzene ring. This arrangement not only imparts stability to the molecule but also enhances its reactivity in specific chemical environments.

The synthesis of 5-(3-bromopropyl)-1,3-dimethoxy-2-methylbenzene typically involves a multi-step process that includes nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to achieve higher yields and better purity levels. These improvements are particularly significant for large-scale production in industries such as agrochemicals and pharmaceuticals.

One of the most notable applications of 5-(3-bromopropyl)-1,3-dimethoxy-2-methylbenzene is in the field of drug discovery. Its structure allows for easy functionalization, making it an ideal starting material for developing bioactive molecules. Recent studies have highlighted its potential as a precursor for anti-inflammatory agents and anticancer drugs. For example, scientists have utilized this compound to synthesize derivatives that exhibit potent inhibitory effects on key enzymes involved in inflammation pathways.

In addition to its role in drug development, 5-(3-bromopropyl)-1,3-dimethoxy-2-methylbenzene has found applications in materials science. Its ability to form stable polymers under specific conditions has led to its use in developing advanced coatings and adhesives. Researchers have also explored its potential as a building block for creating stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

The chemical stability of 5-(3-bromopropyl)-1,3-dimethoxy-2-methylbenzene makes it suitable for use in harsh chemical environments. Its resistance to oxidation and hydrolysis under normal conditions ensures its reliability in industrial processes. Furthermore, recent studies have demonstrated its compatibility with various solvents and reagents, making it a preferred choice for large-scale chemical transformations.

From an environmental standpoint, the production and handling of 5-(3-bromopropyl)-1,3-dimethoxy-2-methylbenzene adhere to strict safety protocols to minimize ecological impact. The compound's low toxicity profile and biodegradability make it an eco-friendly option for many industrial applications. Ongoing research is focused on optimizing its synthesis pathways to reduce waste generation and improve energy efficiency.

In conclusion, 5-(3-bromopropyl)-1,3-dimethoxy-2-methylbenzene stands out as a crucial intermediate in organic synthesis due to its unique structure and versatile properties. Its applications span across pharmaceuticals, materials science, and industrial chemistry, with continuous advancements driven by cutting-edge research. As industries increasingly prioritize sustainability and efficiency, this compound is poised to play an even more significant role in shaping future innovations.